2-(1H-benzimidazol-1-yl)-N-(3-fluoro-4-methylphenyl)acetamide
Cat. No. B5270050
M. Wt: 283.30 g/mol
InChI Key: QUXUDJCOVLONFB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07645784B2
Procedure details
The title compound was synthesised according to the procedure described in Example 89, from 3-carboxymethyl-3H-benzoimidazol-1-ium trifluoro-acetate and 3-fluoro-4-methyl-aniline. Yield 12 mg (35%). Calculated for C16H14FN3O m/z: 283.3, found 284.3 [M+H]+. 1H NMR (400 MHz, CD3OD) δ ppm 2.2 (s, 3H), 5.1 (s, 2H), 7.1 (m, 2H), 7.3 (m, 2H), 7.4 (d, J=11.6 Hz, 1H), 7.5 (d, J=8.6 Hz, 1H), 7.7 (m, 1H), 8.1 (s, 1H).
Name
3-carboxymethyl-3H-benzoimidazol-1-ium trifluoro-acetate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_CXSMILES
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FC(F)(F)C([O-])=O.[C:8]([CH2:11][N:12]1[C:16]2[CH:17]=[CH:18][CH:19]=[CH:20][C:15]=2[NH+:14]=[CH:13]1)([OH:10])=O.[F:21][C:22]1[CH:23]=[C:24]([CH:26]=[CH:27][C:28]=1[CH3:29])[NH2:25]>>[N:12]1([CH2:11][C:8]([NH:25][C:24]2[CH:26]=[CH:27][C:28]([CH3:29])=[C:22]([F:21])[CH:23]=2)=[O:10])[C:16]2[CH:17]=[CH:18][CH:19]=[CH:20][C:15]=2[N:14]=[CH:13]1 |f:0.1|
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Inputs
Step One
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Name
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3-carboxymethyl-3H-benzoimidazol-1-ium trifluoro-acetate
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Quantity
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0 (± 1) mol
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|
Type
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reactant
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Smiles
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FC(C(=O)[O-])(F)F.C(=O)(O)CN1C=[NH+]C2=C1C=CC=C2
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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FC=1C=C(N)C=CC1C
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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N1(C=NC2=C1C=CC=C2)CC(=O)NC2=CC(=C(C=C2)C)F
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Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
